Cas no 62934-98-9 (Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester
• CAS No: 62934-98-9
• MF: C₁₁H₁₇IO₂
• MW: 308.155956029892
• CID: 428645
• PubChem ID: 71381804
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester
• methyl 4-(iodomethyl)bicyclo[2.2.2]octane-2-carboxylate
• DTXSID00804227
• 62934-98-9

• Inchi： 1S/C11H17IO2/c1-14-10(13)9-6-11(7-12)4-2-8(9)3-5-11/h8-9H,2-7H2,1H3
• InChI Key： VMJUCJOAWUMUQQ-UHFFFAOYSA-N
• SMILES： ICC12CCC(CC1)C(C(=O)OC)C2

Computed Properties

• Exact Mass: 308.02691
• Monoisotopic Mass: 308.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3